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Compound of Interest

Compound Name: 4-Methyl-4'-acetoxybiphenyl

Cat. No.: B8758356

Get Quote

Introduction & Chemical Identity
4-Methyl-4'-acetoxybiphenyl (also known as 4'-acetoxy-4-methylbiphenyl or acetic acid 4'-

methyl-4-biphenylyl ester) is an organic ester belonging to the class of 4,4'-disubstituted

biphenyls. It serves as a fundamental structural motif in the design of thermotropic liquid

crystals (LCs) and as a versatile intermediate in organic synthesis.

Unlike its ketone analog (4-acetyl-4'-methylbiphenyl), this molecule features an oxygen-linked

ester functionality, which imparts specific rotational freedom and polarity essential for

mesophase formation in material science applications.
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Property Detail

IUPAC Name 4'-Methyl[1,1'-biphenyl]-4-yl acetate

Molecular Formula C₁₅H₁₄O₂

Molecular Weight 226.27 g/mol

Core Structure
Biphenyl scaffold with para-methyl and para-

acetoxy substitutions

Physical State White to off-white crystalline solid

Primary Application
Liquid crystal mesogen, organic synthesis

intermediate

Chemical Structure & Molecular Properties[1][2][3]
[4][5]
The molecule consists of two phenyl rings connected by a single C-C bond (C1-C1'). The steric

hindrance between the ortho hydrogens causes the two rings to twist out of coplanarity,

typically creating a torsion angle of approximately 30–45° in solution, though this angle can

flatten in the crystalline state due to packing forces.

Structural Analysis
4-Position (Methyl Group): Acts as a weak electron-donating group (EDG) via

hyperconjugation. It provides the hydrophobic tail often required for liquid crystalline

alignment.

4'-Position (Acetoxy Group): An electron-withdrawing group (EWG) via induction, but

donating via resonance. The ester linkage (-O-CO-CH₃) introduces a dipole moment

transverse to the long molecular axis, influencing the dielectric anisotropy (

) of the material.

Diagram: Structure and Electronic Effects
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The following diagram illustrates the key structural features and electronic influences within the

molecule.
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Caption: Structural connectivity and electronic effects in 4-Methyl-4'-acetoxybiphenyl.

Synthesis & Fabrication Protocols
The synthesis of 4-Methyl-4'-acetoxybiphenyl is most reliably achieved through a modular

approach involving the construction of the biphenyl core followed by functional group

manipulation. The preferred pathway utilizes a Suzuki-Miyaura Cross-Coupling followed by

Acetylation.

Methodology: Step-by-Step Protocol
Step 1: Synthesis of 4-Hydroxy-4'-methylbiphenyl (Suzuki Coupling)
This step constructs the biaryl core.

Reagents: 4-Tolylboronic acid (1.1 eq), 4-Bromophenol (1.0 eq), Pd(PPh₃)₄ (3-5 mol%),

K₂CO₃ (2.0 eq).

Solvent: Toluene/Ethanol/Water (2:1:1 v/v).

Conditions: Reflux (90-100°C) for 12-24 hours under inert atmosphere (N₂ or Ar).

Protocol:

Charge a 3-neck round-bottom flask with 4-bromophenol, 4-tolylboronic acid, and K₂CO₃.

Degas the solvent mixture (Toluene/EtOH/H₂O) for 30 minutes and transfer to the flask.

Add the Palladium catalyst under a counter-flow of nitrogen.
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Heat to reflux. Monitor reaction progress via TLC (Hexane:Ethyl Acetate 4:1).

Workup: Cool to room temperature. Acidify with 1M HCl. Extract with ethyl acetate. Wash

organic layer with brine, dry over MgSO₄, and concentrate.

Purification: Recrystallize from ethanol/water to yield 4-hydroxy-4'-methylbiphenyl (White

solid, MP: ~155-160°C).

Step 2: Acetylation to 4-Methyl-4'-acetoxybiphenyl
This step converts the phenol to the target ester.

Reagents: 4-Hydroxy-4'-methylbiphenyl (1.0 eq), Acetic Anhydride (1.5 eq), Pyridine (1.5 eq)

or Triethylamine/DMAP (cat).

Solvent: Dichloromethane (DCM) or neat in acetic anhydride.

Conditions: Room temperature (RT) for 2-4 hours.

Protocol:

Dissolve the purified phenol from Step 1 in dry DCM.

Add Pyridine (or Et₃N) and a catalytic amount of DMAP (4-dimethylaminopyridine).

Add Acetic Anhydride dropwise at 0°C, then allow to warm to RT.

Stir until TLC indicates complete consumption of the starting phenol.

Workup: Quench with ice water. Wash the organic phase with 1M HCl (to remove pyridine),

then saturated NaHCO₃ (to remove acetic acid), and finally brine.

Purification: Evaporate solvent. Recrystallize the crude solid from ethanol or hexane to

obtain pure 4-Methyl-4'-acetoxybiphenyl.

Synthetic Workflow Diagram
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Caption: Synthetic pathway for 4-Methyl-4'-acetoxybiphenyl via Suzuki coupling and

acetylation.

Physical & Material Properties
Thermal and Phase Behavior
As a biphenyl ester, this compound exhibits phase transitions characteristic of rod-like

(calamitic) mesogens. While the methyl group is short, preventing a wide nematic range

compared to longer alkyl chains (e.g., pentyl/cyanobiphenyls), the compound typically shows:
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Melting Point (Crystalline

Isotropic/Nematic): Typically in the range of 80–120°C (dependent on purity and polymorph).

Liquid Crystalline Phase: Often monotropic (observed only upon cooling) or enantiotropic

with a narrow range. The acetoxy group facilitates lateral intermolecular interactions that can

stabilize smectic or nematic phases when mixed with other LCs.

Solubility Profile
Soluble: Dichloromethane, Chloroform, Ethyl Acetate, Toluene.

Sparingly Soluble: Ethanol, Methanol (cold).

Insoluble: Water.[1]

Spectroscopic Characterization Data (Expected)
¹H NMR (CDCl₃, 400 MHz):

2.32 (s, 3H, Ar-CH₃)

2.40 (s, 3H, O-CO-CH₃)

7.15 (d, 2H, Ar-H, ortho to acetoxy)

7.25 (d, 2H, Ar-H, meta to methyl)

7.45–7.55 (m, 4H, overlapping signals from biphenyl core protons).

IR (ATR):

1750–1760 cm⁻¹ (C=O stretch, ester).

1200–1220 cm⁻¹ (C-O stretch).

3030 cm⁻¹ (Ar-C-H stretch).[2]

Reactivity & Stability
Chemical Stability

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.fishersci.ca/shop/products/4-methylbiphenyl-98-thermo-scientific/p-7022093
http://182.160.97.198:8080/xmlui/bitstream/handle/123456789/843/NUBJAS_5_Synthesis%20and%20Liquid%20Crystal%20Properties%20of%20Alkyloxy-4%2C4%E2%80%99-biphenyl%20Esters.pdf?sequence=1&isAllowed=y
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8758356?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrolysis: The acetoxy ester bond is susceptible to hydrolysis under basic conditions

(NaOH/KOH) or strong acidic conditions, reverting the molecule to 4-hydroxy-4'-

methylbiphenyl.

Fries Rearrangement: Under Lewis acid catalysis (e.g., AlCl₃) and high heat, the acetoxy

group can migrate to the ortho position of the phenyl ring, forming a hydroxy-ketone

derivative. This is a common side reaction to avoid during high-temperature processing.

Storage
Store in a cool, dry place (2–8°C recommended).

Protect from moisture to prevent slow hydrolysis of the ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8758356/docs#4-methyl-4-acetoxybiphenyl-
structural-characterization-and-synthetic-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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